Cas no 151327-03-6 ([1,2,4]Triazolo[1,5-a]pyrimidin-7-ol,5-propyl-6-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-)

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol,5-propyl-6-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-
• CAS No: 151327-03-6
• MF: C₂₂H₂₀N₈O
• MW: 412.447202682495
• CID: 211280
• PubChem ID: 3073638
• Update Time: 2025-04-19

[1,2,4]Triazolo[1,5-a]pyrimidin-7-ol,5-propyl-6-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol,5-propyl-6-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]me...
• [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol,5-propyl-6-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-
• 5-propyl-6-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• S-TRIAZOLO[1,5-A]PYRIMIDIN-7-OL 5-PROPYL-6-((2'-(1H-TETRAZOL-5-YL)(1,1'-BIPHENYL)-4-YL)-METHYL)-
• (1,2,4)Triazolo(1,5-a)pyrimidin-7-ol, 5-propyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)-methyl)-
• 5-propyl-6-{[2'-(2H-tetrazol-5-yl)biphenyl-4-yl]methyl}[1,2,4]triazolo[1,5-a]pyrimidin-7(1H)-one
• s-triazolo(1,5-a)pyrimidin-7-ol, 5-propyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)-methyl)-
• 5-Propyl-6-{[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl}[1,2,4]triazolo[1,5-a]pyrimidin-7(1H)-one
• s-triazolo(1,5-a)pyrimidin-7-ol, 5-propyl-6-((2/'-(1H-tetrazol-5-yl)(1,1/'-biphenyl)-4-yl)-methyl)-
• SCHEMBL7310843
• DTXSID00934230
• 151327-03-6

• Inchi： 1S/C22H20N8O/c1-2-5-19-18(21(31)30-22(25-19)23-13-24-30)12-14-8-10-15(11-9-14)16-6-3-4-7-17(16)20-26-28-29-27-20/h3-4,6-11,13H,2,5,12H2,1H3,(H,23,24,25)(H,26,27,28,29)
• InChI Key： AEKCVZKCCLHOMW-UHFFFAOYSA-N
• SMILES： O=C1C(=C(CCC)N=C2N=CNN12)CC1C=CC(C2=CC=CC=C2C2N=NNN=2)=CC=1

Computed Properties

• Exact Mass: 412.1763
• Monoisotopic Mass: 412.17600729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 117.77